Cas no 2228171-23-9 (2,3-dibromo-5-(but-3-yn-2-yl)furan)

• Product Name: 2,3-dibromo-5-(but-3-yn-2-yl)furan
• CAS No: 2228171-23-9
• MF: C₈H₆Br₂O
• MW: 277.940640926361
• CID: 5960051
• PubChem ID: 165722131
• Update Time: 2025-06-08

2,3-dibromo-5-(but-3-yn-2-yl)furan Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-5-(but-3-yn-2-yl)furan
• 2228171-23-9
• EN300-1921515

• Inchi： 1S/C8H6Br2O/c1-3-5(2)7-4-6(9)8(10)11-7/h1,4-5H,2H3
• InChI Key： BKMDMIUKUNMVAH-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)C(C#C)C)Br

Computed Properties

• Exact Mass: 277.87649g/mol
• Monoisotopic Mass: 275.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 13.1Ų

Additional information on 2,3-dibromo-5-(but-3-yn-2-yl)furan

Comprehensive Overview of 2,3-Dibromo-5-(but-3-yn-2-yl)furan (CAS No. 2228171-23-9)

The compound 2,3-dibromo-5-(but-3-yn-2-yl)furan (CAS No. 2228171-23-9) is a halogenated furan derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in organic synthesis and material science. This article delves into the molecular characteristics, synthesis methods, and emerging applications of this compound, while addressing common queries and trends in scientific research.

Chemically, 2,3-dibromo-5-(but-3-yn-2-yl)furan features a furan ring substituted with two bromine atoms at the 2- and 3-positions and a but-3-yn-2-yl group at the 5-position. The presence of both bromine and alkyne functionalities makes it a versatile intermediate for cross-coupling reactions, such as Sonogashira coupling and Suzuki-Miyaura reactions, which are widely used in pharmaceutical and agrochemical industries. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are prevalent in drug discovery.

In the context of green chemistry, the synthesis of 2,3-dibromo-5-(but-3-yn-2-yl)furan has been optimized to minimize environmental impact. Recent studies highlight the use of catalytic methods and solvent-free conditions to improve yield and reduce waste. This aligns with the growing demand for sustainable chemical processes, a topic frequently searched in academic and industrial circles. The compound’s stability under various conditions also makes it a candidate for advanced material applications, such as organic electronics and photovoltaic materials.

One of the most searched questions about 2,3-dibromo-5-(but-3-yn-2-yl)furan revolves around its spectroscopic data (e.g., NMR, IR, and mass spectra). Analytical techniques confirm its purity and structural integrity, which are critical for reproducibility in research. Additionally, its crystal structure and thermodynamic properties have been documented in peer-reviewed journals, providing valuable insights for computational chemists and crystallographers.

The compound’s potential in bioconjugation and click chemistry is another hot topic. Its alkyne group enables efficient Huisgen cycloaddition with azides, a reaction widely employed in biotechnological applications like protein labeling and drug delivery systems. This has sparked interest among researchers exploring bioorthogonal chemistry, a field with rising popularity in medicinal chemistry forums.

From a commercial perspective, 2,3-dibromo-5-(but-3-yn-2-yl)furan is available through specialized chemical suppliers, but its high cost and limited scalability remain challenges. Discussions on cost-effective synthesis and bulk production are common in online forums, reflecting the industry’s push for accessibility. Furthermore, its safety profile and handling guidelines are frequently queried, emphasizing the need for clear documentation in material safety data sheets (MSDS).

In summary, 2,3-dibromo-5-(but-3-yn-2-yl)furan (CAS No. 2228171-23-9) is a multifaceted compound with promising applications in synthetic chemistry, materials science, and biotechnology. Its relevance to cutting-edge research and alignment with sustainability trends ensure its continued prominence in scientific discourse. Future studies may explore its utility in catalysis and nanotechnology, further expanding its industrial and academic appeal.